Cas no 10527-64-7 (1-Diphenylmethyl-4-(2-hydroxyethyl)piperazine)

• Product Name: 1-Diphenylmethyl-4-(2-hydroxyethyl)piperazine
• CAS No: 10527-64-7
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 1151763
• PubChem ID: 4742573
• Update Time: 2025-04-20

1-Diphenylmethyl-4-(2-hydroxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(diphenylmethyl)-1-piperazinyl]ethanol
• 2-((4-diphenylamino)phenyl)[1,3,2]dioxaborolane
• CTK1D4699
• 1-benzhydryl-4-(2-hydroxyethyl)piperazine
• Benzenamine, 4-(1,3,2-dioxaborolan-2-yl)-N,N-diphenyl-
• 4-benzhydryl-1-piperazineethanol
• 1-diphenylmethyl-4-(2-hydroxyethyl)piperazine
• 2-(4-benzhydrylpiperazinyl)ethanol
• 4-diphenylmethyl-1-piperazineethanol
• 2-[4-(diphenylamino)phenyl]-1,3,2-dioxaborolane
• 2-(4-benzhydryl-piperazine)-ethan-1-ol
• 2-[4-(diphenylmethyl)piperazine-1-yl]ethanol
• 2-[4-(diphenylmethyl)piperazine-1-yl]
• 2-(4-benzhydrylpiperazin-1-yl)ethanol
• 1-Piperazineethanol, 4-(diphenylMethyl)-
• 1-DIPHENYLMETHYL-4-(2-HYDROXYETHYL)PIPERAZINE(WXG00870)
• QEYZAHKHYSGDJK-UHFFFAOYSA-N
• DTXSID401283035
• UNII-9AMR7XC6Q8
• DB-337187
• 2-(4-benzhydrylpiperazin-1-yl)ethan-1-ol
• 4-(Diphenylmethyl)-1-piperazineethanol
• 2-(4-benzhydryl piperazine-1-yl)ethanol
• 10527-64-7
• SCHEMBL1491229
• MFCD06742676
• A1-50250
• CHEMBL1254795
• Cetirizine alcohol
• 2-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-ol
• 2-(4-benzhydryl piperazine-1-yl) ethanol
• AKOS003588739
• 2-[4-(diphenylmethyl)piperazin-1-yl]ethanol
• 9AMR7XC6Q8
• 1-Diphenylmethyl-4-(2-hydroxyethyl)piperazine

• Inchi： 1S/C19H24N2O/c22-16-15-20-11-13-21(14-12-20)19(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,19,22H,11-16H2
• InChI Key： QEYZAHKHYSGDJK-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 296.188863393g/mol
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.7Ų